Cas no 2228429-86-3 (4-1-(aminooxy)-2-methylpropan-2-yl-2-nitrophenol)

• Product Name: 4-1-(aminooxy)-2-methylpropan-2-yl-2-nitrophenol
• CAS No: 2228429-86-3
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 5963467
• PubChem ID: 165781747
• Update Time: 2025-06-08

4-1-(aminooxy)-2-methylpropan-2-yl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-1-(aminooxy)-2-methylpropan-2-yl-2-nitrophenol
• 2228429-86-3
• 4-[1-(aminooxy)-2-methylpropan-2-yl]-2-nitrophenol
• EN300-1766887

• Inchi： 1S/C10H14N2O4/c1-10(2,6-16-11)7-3-4-9(13)8(5-7)12(14)15/h3-5,13H,6,11H2,1-2H3
• InChI Key： DNPBNCNXDVGDNU-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1C=CC(=C(C=1)[N+](=O)[O-])O)N

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 101Ų

Additional information on 4-1-(aminooxy)-2-methylpropan-2-yl-2-nitrophenol

Introduction to 4-1-(aminooxy)-2-methylpropan-2-yl-2-nitrophenol (CAS No. 2228429-86-3)

4-1-(aminooxy)-2-methylpropan-2-yl-2-nitrophenol (CAS No. 2228429-86-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and functional groups, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The molecular formula of 4-1-(aminooxy)-2-methylpropan-2-yl-2-nitrophenol is C₁₀H₁₃N₃O₄, and its molecular weight is approximately 235.23 g/mol. The presence of an aminooxy group and a nitro group in the molecule imparts distinct chemical properties, making it a versatile candidate for chemical synthesis and biological studies.

In recent years, the study of 4-1-(aminooxy)-2-methylpropan-2-yl-2-nitrophenol has been driven by its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its ability to modulate the activity of specific enzymes, which could be beneficial in treating conditions such as inflammation and neurodegenerative disorders.

The chemical structure of 4-1-(aminooxy)-2-methylpropan-2-yl-2-nitrophenol allows for easy functionalization and derivatization, making it an attractive starting point for the development of more potent and selective analogs. This flexibility is crucial in medicinal chemistry, where small modifications can significantly impact the pharmacological properties of a compound.

Clinical trials involving derivatives of 4-1-(aminooxy)-2-methylpropan-2-yl-2-nitrophenol are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results have been encouraging, with several compounds showing promising therapeutic effects without significant adverse reactions. These findings underscore the potential of this class of compounds in addressing unmet medical needs.

Beyond its therapeutic applications, 4-1-(aminooxy)-2-methylpropan-2-yl-2-nitrophenol has also been explored for its use in diagnostic tools and imaging agents. The unique electronic properties of the nitro group make it suitable for conjugation with fluorescent or radioactive labels, enabling its use in various imaging techniques such as fluorescence microscopy and positron emission tomography (PET).

In conclusion, 4-1-(aminooxy)-2-methylpropan-2-yl-2-nitrophenol (CAS No. 2228429-86-3) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups provide a solid foundation for further exploration and development, potentially leading to new therapeutic options for various diseases.